3-(4-chlorophenyl)-5-(3-isopropyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole

• IUPAC Name: 3-(4-chlorophenyl)-5-(5-propan-2-yl-1H-pyrazol-3-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C14H13ClN4O/c1-8(2)11-7-12(18-17-11)14-16-13(19-20-14)9-3-5-10(15)6-4-9/h3-8H,1-2H3,(H,17,18)
• InChI Key: YYAQVDQHWXBSIX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=NN1)C2=NC(=NO2)C3=CC=C(C=C3)Cl
• Molecular Formula: C14H13ClN4O
• Molecular Weight: 288.73 g/mol

Description

3-(4-chlorophenyl)-5-(3-isopropyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound belongs to the class of oxadiazoles, which are known for their diverse biological activities.

Scientific Research Applications

3-(4-chlorophenyl)-5-(3-isopropyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole has been studied for its potential applications in medicinal chemistry. It has been reported to exhibit anticancer, antimicrobial, anticonvulsant, and anti-inflammatory activities. Several research studies have focused on the design and synthesis of novel oxadiazole derivatives, including this compound, as potential drug candidates.

Mechanism of Action

The mechanism of action of 3-(4-chlorophenyl)-5-(3-isopropyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole is not fully understood. However, it has been suggested that the compound may exert its biological activities through the modulation of various molecular targets, including enzymes and receptors.
Biochemical and Physiological Effects:
Several studies have reported the biochemical and physiological effects of this compound. It has been shown to exhibit cytotoxic effects against cancer cells, antimicrobial activity against various bacterial and fungal strains, anticonvulsant activity in animal models, and anti-inflammatory activity in vitro.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(4-chlorophenyl)-5-(3-isopropyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole in lab experiments include its diverse biological activities, which make it a potential drug candidate for various diseases. However, the limitations include its low solubility in water, which may limit its bioavailability and therapeutic efficacy.

Future Directions

Several future directions for the research on 3-(4-chlorophenyl)-5-(3-isopropyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole can be identified. These include the design and synthesis of novel derivatives with improved pharmacological properties, elucidation of the exact mechanism of action, and evaluation of its efficacy in preclinical and clinical trials. Additionally, the compound can be further studied for its potential applications in other areas, such as neurodegenerative diseases and cardiovascular disorders.

Synthesis Methods

The synthesis of 3-(4-chlorophenyl)-5-(3-isopropyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole has been reported in several research articles. One of the commonly used methods involves the reaction of 4-chlorobenzohydrazide with ethyl acetoacetate in the presence of sodium ethoxide to form 4-chlorophenylhydrazonoacetylacetone. This intermediate is then reacted with 3-isopropyl-5-amino-1H-pyrazole-4-carboxylic acid hydrazide in the presence of acetic anhydride and triethylamine to form the desired product.